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Compound of Interest

Compound Name: DL-Homocysteine-d4

Cat. No.: B1145503

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and
application of DL-Homocysteine-d4. This deuterated analog of homocysteine is a critical tool
in metabolic research, clinical diagnostics, and drug development, primarily utilized as an
internal standard for the accurate quantification of endogenous homocysteine levels in
biological samples.

Safety Data Sheet and Handling Guidelines

This section outlines the crucial safety information for DL-Homocysteine-d4, compiled from
various supplier safety data sheets. It is imperative to handle this compound in a controlled
laboratory environment, adhering to the safety precautions detailed below.

Hazard Identification

DL-Homocysteine-d4 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). However, as with any chemical compound, caution is advised. The
chemical, physical, and toxicological properties have not been thoroughly investigated.[1]
Potential hazards include:

 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]
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o Eye Contact: May cause eye irritation.[1]

e Ingestion: May be harmful if swallowed.[1]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:
o General Advice: Consult a physician and show them the safety data sheet.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[1][2]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1][2]
e Eye Contact: Flush eyes with water as a precaution.[1][2]

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water
and consult a physician.[1][2]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and safety of DL-
Homocysteine-d4.

» Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.
[2] Use in a well-ventilated area, such as a laboratory fume hood.[2] Practice good industrial
hygiene, including washing hands before breaks and at the end of the workday.[1]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][4]
Recommended storage temperatures vary by supplier, ranging from room temperature to
refrigerated (+2°C to +8°C) or frozen (-20°C).[1][2][5][6][7][8] It is also advised to protect the
compound from light.[1][7] For long-term stability and to prevent hydrogen-deuterium
exchange, store as a solid under an inert atmosphere (e.g., argon or nitrogen) in a
desiccator.

Personal Protective Equipment (PPE)
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When handling DL-Homocysteine-d4, the following personal protective equipment should be

worn:

o Eye/Face Protection: Safety glasses with side-shields or goggles.[1][2]

» Skin Protection: Protective gloves and impervious clothing.[1][2]

o Respiratory Protection: Use a NIOSH/CEN approved respirator when appropriate.[1][2]

Physicochemical Properties

The following tables summarize the key physical and chemical properties of DL-

Homocysteine-d4.

Property Value Reference

Molecular Formula C4D4H5N0O2S [6]

Molecular Weight 139.21 g/mol [7119]

Appearance White to off-white powder/solid  [2][3]

Purity >95% [6][10]

Isotopic Enrichment 98 atom % D [10]

Storage Temperature -20°C. 10 8°C (varies by [L]5116]1[7118]
supplier)

Solubility Soluble in water [8]

Identifier Value Reference

CAS Number 416845-90-4 [5][6]

Unlabeled CAS Number 454-29-5 [61[7]

InChi Key FFFHZYDWPBMWHY- (5]
LNLMKGTHSA-N
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Experimental Protocols

DL-Homocysteine-d4 is most commonly used as an internal standard in stable isotope dilution

assays for the quantification of total homocysteine in biological matrices like plasma or serum

by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a detailed,

representative protocol adapted from established methods.

Quantification of Total Homocysteine in Plasma using
LC-MS/IMS

This protocol describes the steps for sample preparation and analysis to determine the

concentration of total homocysteine.

3.1.1 Materials and Reagents

DL-Homocysteine-d4 (as internal standard)

DL-Homocysteine (for calibration standards)

Tris-(2-carboxyethyl) phosphine (TCEP) or Dithiothreitol (DTT) as a reducing agent
Trichloroacetic acid (TCA) or Acetonitrile with formic acid for protein precipitation
Methanol

Water (LC-MS grade)

Formic Acid

Heptafluorobutyric acid (HFBA) as an ion-pairing agent (optional, for improved
chromatography)

Plasma or serum samples
Microcentrifuge tubes

Vortex mixer
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Centrifuge

LC-MS/MS system with an electrospray ionization (ESI) source

3.1.2 Preparation of Solutions

Internal Standard Stock Solution: Prepare a stock solution of DL-Homocysteine-d4 in water.

Calibration Standard Stock Solution: Prepare a stock solution of unlabeled DL-Homocysteine
in water.

Working Calibration Standards: Serially dilute the calibration standard stock solution with a
surrogate matrix (e.g., 2% Bovine Serum Albumin) to create a series of calibration standards
with known concentrations.

Reducing Agent Solution: Prepare a solution of TCEP or DTT in water.

Precipitation Solution: Prepare a solution of TCA in water or 0.1% formic acid in acetonitrile.

3.1.3 Sample Preparation

Pipette a small volume (e.g., 50-100 pL) of plasma/serum, calibration standard, or quality
control sample into a microcentrifuge tube.[10]

Add the internal standard solution (containing DL-Homocysteine-d4) to each tube.[10]

Add the reducing agent solution to each tube to reduce disulfide bonds and release free
homocysteine.[11]

Incubate the mixture at room temperature or 37°C for a specified time (e.g., 5-30 minutes).
[10]

Add the cold precipitation solution to each tube to precipitate proteins.[10]
Vortex the tubes vigorously for 30 seconds.

Centrifuge at high speed (e.g., 10,000 x g) for 5-10 minutes at 4°C.[10]
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o Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis.
3.1.4 LC-MS/MS Analysis

e Liquid Chromatography (LC):

[¢]

Column: A suitable C8 or cyano column.

[e]

Mobile Phase: A gradient of water and acetonitrile, often with an ion-pairing agent like
HFBA and/or formic acid to improve peak shape and retention.

[e]

Flow Rate: Typically 0.2-0.5 mL/min.

(¢]

Injection Volume: 5-10 pL.
o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Selected Reaction Monitoring (SRM).
o SRM Transitions:
» Homocysteine (unlabeled): m/z 136 -> 90
» DL-Homocysteine-d4 (internal standard): m/z 140 -> 94[9]

o Optimize other MS parameters (e.g., capillary voltage, source temperature, collision
energy) for maximum signal intensity.

3.1.5 Data Analysis

 Integrate the peak areas for both the unlabeled homocysteine and the DL-Homocysteine-
d4 internal standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.
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» Determine the concentration of homocysteine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Biological Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate a general
experimental workflow for using DL-Homocysteine-d4 as an internal standard and the key
metabolic pathways involving homocysteine.

Diagrams

Workflow for Ho ine Quantification

Sample Preparation Analysis

Add DL-Homocysteine-d4 | LC-MSIMS Analysis Data Processing Quantification
Plasma/Serum Sample }——{ (Intemal Standard) }——{ Reduce with TCEP/DTT }——{ Precipitate Proteins }——{ Centrifuge }——{ Collect Supernatant }» 1 ISRM Mode) (Peak Area Ratig) (Calbration Gurve)

Click to download full resolution via product page

Caption: Workflow for quantifying homocysteine using DL-Homocysteine-d4.
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Caption: Key metabolic pathways of homocysteine.
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Caption: Simplified pathway of homocysteine-induced oxidative stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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